Cas no 2137828-74-9 (5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine)

• Product Name: 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine
• CAS No: 2137828-74-9
• MF: C₁₀H₁₁ClN₄O₂S
• MW: 286.737939119339
• CID: 5907127
• PubChem ID: 165794001
• Update Time: 2025-05-23

5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine
• EN300-1115376
• 2137828-74-9

• Inchi： 1S/C10H11ClN4O2S/c1-7-8(3-11)4-12-10(14-7)15-6-9(5-13-15)18(2,16)17/h4-6H,3H2,1-2H3
• InChI Key： CLLROBZXCNVGFE-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=NC=1C)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 286.0291245g/mol
• Monoisotopic Mass: 286.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.1Ų

Additional information on 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine

Introduction to 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine (CAS No. 2137828-74-9)

5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine, identified by its CAS number 2137828-74-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and pharmacological potential. The presence of multiple functional groups, including a chloromethyl moiety and a 4-methanesulfonyl substituent on the pyrazole ring, makes this molecule a versatile scaffold for drug discovery and development.

The 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine structure exhibits unique chemical properties that make it an attractive candidate for further investigation. The chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the formation of various bioconjugates and derivatives. Additionally, the 4-methanesulfonyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. These features collectively contribute to its potential applications in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrimidine derivatives, in particular, have shown promise in modulating enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine molecule has been explored as a lead compound in several preclinical studies due to its ability to interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its potential role in oncology research. Pyrimidine-based inhibitors have been successfully utilized in the development of kinase inhibitors, which are essential in treating solid tumors and hematological malignancies. The chloromethyl group on 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine allows for facile coupling with biomolecules such as peptides and proteins, facilitating the creation of targeted therapies. Furthermore, the 4-methanesulfonyl group enhances binding affinity by improving hydrophobic interactions with protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic properties of 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine with remarkable accuracy. Molecular docking studies have revealed that this compound can effectively inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are overexpressed in many cancer types. These findings have prompted further investigation into its potential as an anticancer agent.

The synthesis of 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloromethyl group is typically achieved through chlorination or hydrolysis of a corresponding alkene derivative, while the 4-methanesulfonyl group is incorporated via sulfonylation reactions. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it in high purity.

In addition to its applications in oncology, 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine has shown promise in other therapeutic areas. For instance, it has been investigated as a potential inhibitor of inflammatory pathways associated with autoimmune diseases. The ability of pyrimidine derivatives to modulate cytokine production and immune cell function makes them valuable candidates for treating conditions such as rheumatoid arthritis and psoriasis.

The pharmacological profile of this compound is further enhanced by its favorable solubility profile, which allows for efficient absorption and distribution throughout the body. This property is particularly important for oral formulations, where bioavailability is a critical factor in drug efficacy. Additionally, preliminary toxicology studies have indicated that 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

As research continues to uncover new therapeutic targets and mechanisms, the demand for innovative molecular tools like 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine is expected to grow. Its unique structural features and biological activity make it a valuable asset in drug discovery pipelines across multiple therapeutic domains. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects.

The future development of 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine will likely involve interdisciplinary approaches combining synthetic chemistry, medicinal chemistry, and biopharmaceutical sciences. Advances in automation and high-throughput screening technologies will accelerate the identification of new analogs with improved pharmacological properties. Furthermore, the integration of artificial intelligence (AI) into drug discovery processes promises to streamline the optimization process by predicting molecular interactions with greater precision.

In conclusion,5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-y l)-4 methylpyrimidine (CAS No 2137828 74 9) represents a significant advancement in pharmaceutical chemistry with broad applications across various therapeutic areas Its unique structural features bioactivity favorable pharmacokinetic properties make it an attractive candidate for further development As research progresses this compound is poised to contribute substantially to the discovery of novel therapeutics that address unmet medical needs